![molecular formula C8H10ClN3 B1600254 (1H-Benzo[D]imidazol-5-YL)methanamine CAS No. 164648-60-6](/img/structure/B1600254.png)
(1H-Benzo[D]imidazol-5-YL)methanamine
Overview
Description
“(1H-Benzo[D]imidazol-2-yl)methanamine” is a compound with the CAS Number: 5805-57-2 . It has a molecular weight of 147.18 . It is a solid at room temperature and should be stored in a refrigerator . The compound is highly soluble in water and other polar solvents .
Synthesis Analysis
A general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine has been reported . In the presence of N,N-dimethylformamide/sulfur, (1H-benzo[d]imidazol-2-yl)(phenyl)methanone was obtained .
Molecular Structure Analysis
The InChI code for the compound is 1S/C8H9N3/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5,9H2,(H,10,11) . This indicates that the compound contains 8 carbon atoms, 9 hydrogen atoms, and 3 nitrogen atoms .
Chemical Reactions Analysis
The compound has been used in the preparation of novel MOFs consisting of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) benzene (TIBM) as an organic linker and Al, Cr, and Cu as metal ions .
Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm3 and a boiling point of 384.4±25.0 °C at 760 mmHg .
Scientific Research Applications
Microbiological Activity of Benzimidazole Derivatives
Field
Microbiology and Pharmacology
Summary
Benzimidazole derivatives have been found to exhibit significant antimicrobial activity. They have been tested in vitro against Gram-positive bacteria, Gram-negative bacteria, and fungi .
Method of Application
The compounds were synthesized and then tested for their antimicrobial activity in vitro .
Results
The compounds showed promising results in their antimicrobial activity. They were found to be effective against both Gram-positive and Gram-negative bacteria, as well as fungi .
Synthesis of Novel MOFs
Field
Material Science
Summary
Benzimidazole derivatives have been used in the synthesis of novel Metal-Organic Frameworks (MOFs). These MOFs consist of 1, 3, 5-tris (1H-benzo[d]imidazol-2-yl) benzene (TIBM) as an organic linker and Al, Cr, and Cu as metal ions .
Method of Application
The MOFs were synthesized using the organic linker and the metal ions .
Results
The synthesis resulted in the formation of novel MOFs. However, the specific properties and potential applications of these MOFs were not detailed in the source .
Synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone
Field
Organic Chemistry
Summary
A general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone has been developed .
Method of Application
The synthesis involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine .
Results
The method resulted in the successful synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone .
Synthesis of 1-Methyl-1H-benzo[d]imidazol-2-yl)methanamine Hydrochloride
Summary
1-Methyl-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride is a benzimidazole derivative that can be synthesized for various research applications .
Method of Application
The specific method of synthesis is not detailed in the source .
Results
The successful synthesis of 1-Methyl-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride was achieved .
Synthesis of Novel Heterocyclic Compounds
Summary
Benzimidazole derivatives have been used as starting materials for the synthesis of novel heterocyclic compounds .
Method of Application
The synthesis involves the coupling of 2-aminobenzimidazole with malononitrile .
Results
The method resulted in the successful synthesis of novel heterocyclic compounds .
Safety And Hazards
Future Directions
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show a broad range of chemical and biological properties . Therefore, “(1H-Benzo[D]imidazol-5-YL)methanamine” and its derivatives could potentially be used in the development of new drugs with various therapeutic applications.
properties
IUPAC Name |
3H-benzimidazol-5-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-3,5H,4,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHYXSYWCALWOKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1CN)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1H-Benzo[D]imidazol-5-YL)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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